Cas no 32004-66-3 (2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid)

• Product Name: 2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid
• CAS No: 32004-66-3
• Molecular Formula: C₁₂H₁₁O₂F
• Molecular Weight: 206.21294
• MDL: MFCD01076194
• CID: 53832
• PubChem ID: 3015608

2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid Properties

Names and Identifiers

• (5-Fluoro-2-methyl-1H-inden-3-yl)acetic acid
• 5-Fluoro-2-methyl-1H-indene-3-acetic acid
• 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-
• 2-(5-Fluoro-2-methyl-1H-inden-3-yl)acetic acid
• 2-(6-fluoro-2-methyl-3H-inden-1-yl)acetic acid
• Indene-3-aceticacid, 6-fluoro-2-methyl- (8CI)
• 5-Fluoro-2-methylindene-3-acetic acid
• Indene-3-acetic acid, 5-fluoro-2-methyl-
• A821095
• SY253105
• 5-fluoro-2-methylinden-3-yl acetic acid
• 3-(Carboxymethyl)-5-fluoro-2-methyl-1H-indene
• EX-A7997E
• 5-fluoro-2-methyl-3-indenylacetic acid
• EINECS 250-891-7
• NS00059071
• 2-(6-fluoranyl-2-methyl-3H-inden-1-yl)ethanoic acid
• AMY13613
• UNII-VZD5DN5H64
• W-110810
• AB88002
• VZD5DN5H64
• 5-fluoro-2-methyl-3-indenyl-acetic acid
• FT-0649058
• MFCD01076194
• QDDPPRDVFIJASZ-UHFFFAOYSA-N
• SS-2964
• 32004-66-3
• SCHEMBL1387817
• CS-W015329
• DTXSID20185848
• 2-(5-Fluoro-2-methyl-3-indenyl)acetic Acid
• AKOS005073629
• DTXCID60108339
• (6-fluoro-2-methyl-3H-inden-1-yl)acetic acid
• DB-013584

• MDL： MFCD01076194
• InChIKey： QDDPPRDVFIJASZ-UHFFFAOYSA-N
• Inchi： 1S/C12H11FO2/c1-7-4-8-2-3-9(13)5-11(8)10(7)6-12(14)15/h2-3,5H,4,6H2,1H3,(H,14,15)
• SMILES： CC1=C(CC(=O)O)C2=C(C=CC(=C2)F)C1

Computed Properties

• Exact Mass: 206.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.074
• Heavy Atom Count: 15
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 2.63000
• PSA: 37.30000
• Refractive Index: 1.567
• Boiling Point: 344.5°Cat760mmHg
• Flash Point: 162.1°C
• Density: 1.255

2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid Security Information

• Dangerous goods sign：
• HazardClass：IRRITANT

2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes